N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(3-nitrophenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N'-(3-nitrophenyl)oxamide
• InChI: InChI=1S/C16H18N4O4S/c1-19(2)13(14-7-4-8-25-14)10-17-15(21)16(22)18-11-5-3-6-12(9-11)20(23)24/h3-9,13H,10H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: QZWPPIAQYAOXHQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC(=CC=C1)[N+](=O)[O-])C2=CC=CS2
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 941932-46-3

Description

N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(3-nitrophenyl)oxalamide is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
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Scientific Research Applications

Light-Switchable Polymers and DNA Interactions

A study focused on a novel cationic polymer synthesized using a process that includes free-radical polymerization and subsequent quaternization, resulting in a polymer that can switch from a cationic to a zwitterionic form upon irradiation. This transformation enables the polymer to condense and release double-strand DNA, showcasing potential applications in gene delivery and antibacterial activity modulation (Sobolčiak et al., 2013).

Synthetic Methodologies for Oxalamides

Another significant research outlines a novel one-pot synthetic approach for the preparation of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the operational simplicity and high yield of this method. This study presents a new route for synthesizing both anthranilic acid derivatives and oxalamides, potentially applicable in pharmaceuticals and materials science (Mamedov et al., 2016).

Electrochromic Properties and Applications

Research into electrochromic switching and microkinetic behavior of oxazine derivatives, including studies on their fatigue resistance and color reversibility, could inform the development of advanced materials for display technologies or smart windows. The electrochromic mechanism proposed in this study highlights the potential for structural innovation in material science (Zhu et al., 2014).

Molecular Docking and Cyclooxygenase-2 Inhibition

The synthesis and characterization of compounds for potential bioassay applications as cyclooxygenase-2 inhibitors indicate a methodological approach to drug discovery. Molecular docking studies to understand interactions within the active site of enzymes can lead to the development of novel therapeutics (Al-Hourani et al., 2016).